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Compound of Interest

Compound Name:
3-Bromo-6-chloro-2-

methoxypyridine

Cat. No.: B578444 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-6-chloro-2-methoxypyridine
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-6-chloro-2-methoxypyridine, tailored for researchers, scientists, and professionals in

drug development. Adherence to these protocols is vital for ensuring laboratory safety and

operational integrity.

Chemical Profile:

Name: 3-Bromo-6-chloro-2-methoxypyridine

CAS Number: 1211526-62-3

Hazards: Based on data for the compound and structurally similar halogenated pyridines,

this chemical should be handled as a substance that is harmful if swallowed, causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling 3-Bromo-6-chloro-2-methoxypyridine.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles and a

face shield

Goggles must conform to EN

166 (EU) or NIOSH (US)

standards.[5] A face shield

should be worn when there is

a significant risk of splashing.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[6][7] Gloves

must be inspected before use

and changed regularly (every

30-60 minutes) or immediately

if contaminated or damaged.[8]

Use proper glove removal

technique to avoid skin

contact.[9]

Body
Chemical-resistant lab coat or

gown

A fully buttoned lab coat is

mandatory. For larger

quantities or increased risk of

splashing, a chemically

resistant apron or gown should

be worn over the lab coat.

Respiratory
Use within a certified chemical

fume hood

All handling of the solid and its

solutions should be performed

in a well-ventilated area,

preferably a chemical fume

hood, to minimize inhalation of

dust or vapors.[5][7] If a fume

hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[9]

Feet Closed-toe shoes Shoes must be made of a

material that offers protection
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against spills.

Experimental Protocol: Weighing and Dissolving the
Solid Compound
This protocol outlines the step-by-step procedure for safely weighing 3-Bromo-6-chloro-2-
methoxypyridine and preparing a solution.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting.

Ensure the chemical fume hood is operational and the work area is clean and free of clutter.

Assemble all necessary equipment (spatula, weigh boat/paper, beaker, stir bar, solvent, etc.)

inside the fume hood.

Don all required PPE as specified in the table above.

2. Weighing the Compound:

Perform all weighing operations inside the chemical fume hood.

Use a tared weigh boat or paper to avoid contaminating the balance.

Carefully transfer the desired amount of 3-Bromo-6-chloro-2-methoxypyridine from its

container to the weigh boat using a clean spatula.

Avoid generating dust. If dust is formed, ensure it is contained within the fume hood.

Close the primary container tightly immediately after use.

3. Dissolving the Compound:

Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the

fume hood.
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Carefully add the weighed 3-Bromo-6-chloro-2-methoxypyridine to the solvent.

Begin stirring to facilitate dissolution.

Rinse the weigh boat with a small amount of the solvent and add the rinsate to the beaker to

ensure a complete transfer.

4. Post-Procedure:

Decontaminate the spatula and any other reusable equipment with a suitable solvent. Collect

the rinsate as hazardous waste.

Dispose of the weigh boat and any other disposable materials in the designated solid

hazardous waste container.

Clean the work area within the fume hood.

Remove PPE in the correct order to prevent cross-contamination and wash hands

thoroughly.

Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[10]

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[10][11] Remove contact lenses if present and

easy to do.[11] Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

In case of a spill, evacuate the area and prevent further spread. For small spills, use an inert

absorbent material (e.g., sand, vermiculite), collect it in a sealed container for disposal, and

decontaminate the area.[7] For large spills, contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan
Proper disposal of 3-Bromo-6-chloro-2-methoxypyridine and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Halogenated Waste: 3-Bromo-6-chloro-2-methoxypyridine is a halogenated organic

compound. All waste containing this chemical, including unused product, solutions, and
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contaminated materials (e.g., gloves, weigh boats, paper towels), must be collected in a

designated "Halogenated Organic Waste" container.[1][12]

Separate from Non-Halogenated Waste: Do not mix halogenated waste with non-

halogenated organic waste streams.[1] This is critical for proper disposal and can impact

disposal costs.

Waste Container and Labeling:

Use a compatible, leak-proof container with a secure lid.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"3-Bromo-6-chloro-2-methoxypyridine".

Indicate the approximate concentration or quantity of the waste.

Disposal Procedure:

Collect all waste, including rinsates from cleaning glassware, in the designated halogenated

waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Contact your institution's EHS department or a certified hazardous waste disposal company

to arrange for pickup and disposal.

Workflow for Safe Handling of 3-Bromo-6-chloro-2-methoxypyridine
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Caption: Workflow for the safe handling of 3-Bromo-6-chloro-2-methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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